Cas no 881606-43-5 (2-Bromo-3-methoxypyridin-4-amine)

• Product Name: 2-Bromo-3-methoxypyridin-4-amine
• CAS No: 881606-43-5
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD06662267
• CID: 4899330
• Update Time: 2025-10-24

2-Bromo-3-methoxypyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-methoxypyridin-4-amine
• 4-Amino-2-bromo-3-methoxypyridine
• AMY17328
• 2-Bromo-3-methoxy-pyridin-4-ylamine
• 2-Bromo-3-methoxypyridin-4-amine

• MDL： MFCD06662267
• Inchi： 1S/C6H7BrN2O/c1-10-5-4(8)2-3-9-6(5)7/h2-3H,1H3,(H2,8,9)
• InChI Key： LTQXCAIUMFRGIL-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1

Additional information on 2-Bromo-3-methoxypyridin-4-amine

Professional Introduction to 2-Bromo-3-methoxypyridin-4-amine (CAS No. 881606-43-5)

2-Bromo-3-methoxypyridin-4-amine, with the chemical formula C₆H₆BrN₂O, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 881606-43-5, has garnered attention due to its versatile structural properties and potential applications in drug discovery. The presence of both bromine and methoxy functional groups makes it a valuable building block for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The pyridine core of 2-Bromo-3-methoxypyridin-4-amine is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets in multiple ways. Pyridine derivatives are widely explored for their pharmacological activity, ranging from antiviral to anticancer applications. The specific substitution pattern in this compound, featuring a bromine atom at the 2-position and a methoxy group at the 3-position, enhances its reactivity and makes it an attractive candidate for further functionalization.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting protein-protein interactions (PPIs). Pyridine-based compounds have shown promise in this area due to their ability to modulate binding affinities and selectivity. The 2-bromo substituent at the pyridine ring provides a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures. These types of modifications are often employed in the design of kinase inhibitors and other enzyme-targeted drugs.

Moreover, the 3-methoxy group introduces additional electronic and steric features that can fine-tune the pharmacokinetic properties of derived compounds. Methoxy groups are commonly found in biologically active molecules and can influence solubility, metabolic stability, and binding interactions. The combination of these two functional groups in 2-Bromo-3-methoxypyridin-4-amine makes it a versatile precursor for synthesizing a wide array of pharmacologically relevant derivatives.

The compound's potential is further highlighted by its role in the synthesis of targeted therapies. For instance, researchers have utilized derivatives of this scaffold to develop inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory pathways. JAK inhibitors have been investigated for their efficacy in treating autoimmune diseases such as rheumatoid arthritis and psoriasis. The bromine atom in 2-Bromo-3-methoxypyridin-4-amine allows for easy introduction of additional aryl or heteroaryl groups through palladium-catalyzed reactions, enabling the construction of highly specific JAK inhibitors.

Recent advancements in computational chemistry have also facilitated the design of novel derivatives based on this core structure. Molecular modeling studies suggest that modifications at the 4-amino position can significantly enhance binding affinity to biological targets. This has led to the exploration of various amino acid side chains or heterocyclic replacements that could improve drug-like properties such as oral bioavailability and target selectivity.

In addition to its pharmaceutical applications, 2-Bromo-3-methoxypyridin-4-amine has shown promise in agrochemical research. Pyridine derivatives are known for their herbicidal and pesticidal activities, and this compound serves as a key intermediate in synthesizing next-generation crop protection agents. The ability to modify both the bromine and methoxy positions allows chemists to fine-tune the activity spectrum against various pests while minimizing environmental impact.

The synthesis of 2-Bromo-3-methoxypyridin-4-amine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps often include halogenation at the desired positions followed by functional group interconversions such as methylation or amination. Advances in green chemistry have also led to the development of more sustainable synthetic routes, emphasizing catalytic methods and solvent-free conditions to minimize waste and energy consumption.

The compound's stability under various storage conditions is another critical factor considered in its industrial application. Research has demonstrated that proper handling and storage can significantly prolong its shelf life while maintaining its chemical integrity. This is particularly important for pharmaceutical intermediates where degradation products could pose safety risks or affect drug efficacy.

Economic considerations also play a significant role in the adoption of 2-Bromo-3-methoxypyridin-4-amine as an industrial intermediate. Efficient synthetic routes that utilize readily available starting materials can reduce production costs, making it more accessible for large-scale applications. Additionally, collaborations between academic institutions and pharmaceutical companies have led to shared resources and knowledge exchange, accelerating the development pipeline for new derivatives.

The future prospects of this compound are promising, with ongoing research exploring new synthetic methodologies and applications. Innovations in flow chemistry and continuous manufacturing could further enhance its production efficiency, making it even more viable for industrial use. As our understanding of biological systems evolves, so too will the demand for specialized intermediates like 2-Bromo-3-methoxypyridin-4-amine to meet these challenges.